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Compound of Interest

Compound Name: Metastannic acid

Cat. No.: B082818 Get Quote

Metastannic Acid: A Technical Overview
Metastannic acid, a hydrated form of tin(IV) oxide, is an inorganic compound with significant

applications in various industrial and research settings. This technical guide provides an in-

depth analysis of its chemical and physical properties, detailed experimental protocols for its

synthesis, and a summary of its primary applications. The information is intended for

researchers, scientists, and professionals in drug development who may utilize tin compounds

in their work.

Core Properties of Metastannic Acid
Metastannic acid is typically a white, amorphous powder.[1][2][3] Its chemical formula is

commonly represented as H₂O₃Sn or H₂SnO₃, with a molecular weight of approximately 168.72

g/mol .[4][5][6] It is known for its insolubility in water, alcohol, as well as acidic and alkaline

solutions.[1][2][3][7] However, it can react with strong alkalis upon fusion to form

metastannates.[1][2][4][8] When heated, it undergoes significant water loss.[1][2][4]
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Property Value Source

Molecular Formula H₂O₃Sn or H₂SnO₃ [1][3][4][5]

Molecular Weight 168.72 g/mol [4][5][6]

Appearance White amorphous powder [1][2][3]

Solubility
Insoluble in water, alcohol,

acid, and alkali solutions
[1][2][3][7]

CAS Number 13472-47-4 [1][4]

Synonyms
Stannic acid, Tin hydroxide

oxide, Dihydroxyoxotin(IV)
[1][4][9]

Experimental Protocols
Synthesis of Metastannic Acid
A common method for the laboratory and industrial preparation of metastannic acid involves

the reaction of metallic tin with concentrated nitric acid.[1][4][8]

Objective: To synthesize metastannic acid from metallic tin and concentrated nitric acid.

Materials:

Refined metallic tin (tin flower or powder)[10][11]

Concentrated nitric acid (e.g., 39.9% industrial grade)[10][11]

Pressurized reactor[10][11]

Filtration apparatus

Drying oven

Procedure:

Into a 50L pressurized reactor, add 28L of water.[10]
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Add 2.5 kg of refined tin and 4.78 L of 39.9% industrial nitric acid to the reactor.[10]

Seal the reactor and heat the mixture, controlling the temperature to 125 ± 5 °C.[10] The

reaction is carried out under a pressure of 0.9 MPa for 6 hours.[10]

After the reaction is complete, cool the reactor and perform a liquid-solid separation to

isolate the intermediate product, metastannic acid.[10]

The solid product is then washed and neutralized.[10][11]

Finally, the washed metastannic acid is dried to obtain the final product.[10][11]

The synthesis process can be represented by the following workflow:

Metallic Tin

Reaction in
Pressurized Reactor

Concentrated Nitric Acid

Liquid-Solid Separation Neutralization and Washing Drying Metastannic Acid Product

Click to download full resolution via product page

Synthesis of Metastannic Acid Workflow

Removal of Metastannic Acid from Gold Foils
In hydrometallurgical processes, particularly in the refining of gold from electronic scrap,

metastannic acid can form and trap gold particles.[12][13] The following protocol describes a

method to remove this impurity.

Objective: To separate gold foils from a metastannic acid precipitate.

Materials:

Gold-bearing metastannic acid precipitate

Distilled water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://patents.google.com/patent/CN1657417A/en
https://patents.google.com/patent/CN1657417A/en
https://patents.google.com/patent/CN1657417A/en
https://www.benchchem.com/product/b082818?utm_src=pdf-body
https://patents.google.com/patent/CN1657417A/en
https://patents.google.com/patent/CN1657417A/en
https://patents.google.com/patent/CN1318306C/en
https://www.benchchem.com/product/b082818?utm_src=pdf-body
https://patents.google.com/patent/CN1657417A/en
https://patents.google.com/patent/CN1318306C/en
https://www.benchchem.com/product/b082818?utm_src=pdf-body-img
https://www.benchchem.com/product/b082818?utm_src=pdf-body
https://www.benchchem.com/product/b082818?utm_src=pdf-body
https://www.benchchem.com/product/b082818?utm_src=pdf-body
https://goldrefiningforum.com/threads/metastannic-acid-experiment.15324/
https://goldrefiningforum.com/threads/metastannic-acid-discovery.30365/
https://www.benchchem.com/product/b082818?utm_src=pdf-body
https://www.benchchem.com/product/b082818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium hydroxide (lye)[12]

Hydrochloric acid (HCl)

Acetic acid[13]

Reaction vessel (beaker)

Heating plate

Filtration apparatus

Procedure:

Place the gold-bearing metastannic acid into a reaction vessel.[12]

Add distilled water to just cover the material.[13]

Add sodium hydroxide until the pH is neutral.[13]

Drain the solution and allow the remaining solid mass to dry completely. Desiccating is

preferred over heating.[13]

Once dry, add acetic acid until the reaction (fizzing) stops. This converts the tin compound to

stannous acetate.[13]

Slowly add hydrochloric acid in small increments until all the stannous acetate is dissolved.

[13]

The gold foils will now be free from the tin compound and can be separated from the solution

by filtration.[13]

Applications in Research and Industry
While not directly used in drug development, metastannic acid serves as a precursor in the

synthesis of other tin compounds, which may have research applications.[1] Its primary

commercial uses include:
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Flame Retardants: It is used as a flame retardant in textiles, plastics, and epoxy resins.[2][3]

[4]

Ceramics and Pigments: It acts as a colorant and is used in the manufacturing of ceramic

glazes.[2][3][4]

Catalysis: It finds application in the manufacturing of catalysts.[1]

Textile Industry: It is used as a mordant in the textile industry.[2][3][4]

Further research into the properties and synthesis of metastannic acid could lead to the

development of new materials and applications.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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